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Compound of Interest

Compound Name: 1-Cbz-4-Piperidone

Cat. No.: B026502

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical
functionalization of 1-Cbz-4-piperidone, a key building block in medicinal chemistry. The
strategic location of the ketone and the presence of the readily cleavable carbobenzyloxy (Cbz)
protecting group make this molecule a versatile scaffold for the synthesis of a diverse array of
substituted piperidine derivatives, which are prevalent in many FDA-approved drugs.[1][2]

The following sections detail established methodologies for the selective functionalization at the
C2, C3, and C4 positions of the piperidine ring. Each section includes detailed experimental
protocols, tabulated quantitative data for key reactions, and workflow diagrams to visually
represent the synthetic pathways.

Functionalization Strategies for 1-Cbhz-4-Piperidone

The functionalization of 1-Cbz-4-piperidone can be categorized based on the position of
modification on the piperidine ring. The primary sites for reaction are the C4 ketone, and the
adjacent C3/C5 and C2/C6 positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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